molecular formula C6H8O3 B042197 Ethyl trans-4-oxo-2-butenoate CAS No. 2960-66-9

Ethyl trans-4-oxo-2-butenoate

Cat. No. B042197
CAS RN: 2960-66-9
M. Wt: 128.13 g/mol
InChI Key: SDGAEBKMHIPSAC-ONEGZZNKSA-N
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Description

Ethyl trans-4-oxo-2-butenoate is an intermediate used to synthesize pharmaceutically active molecules . It is also used in the asymmetric catalytic alkynylation of acetaldehyde, producing attractive synthons with broad applications, such as (+)-Tetrahydropyrenophorol .


Synthesis Analysis

Ethyl trans-4-oxo-2-butenoate is synthesized from ethyl sorbate . It is used as an intermediate in the synthesis of pharmaceutically active molecules .


Molecular Structure Analysis

The molecular formula of Ethyl trans-4-oxo-2-butenoate is C6H8O3 . The InChI Key is SDGAEBKMHIPSAC-UHFFFAOYSA-N . It contains total 16 bond(s); 8 non-H bond(s), 3 multiple bond(s), 4 rotatable bond(s), 3 double bond(s), 1 ester(s) (aliphatic), and 1 aldehyde(s) (aliphatic) .


Chemical Reactions Analysis

Ethyl trans-4-oxo-2-butenoate is used in the asymmetric catalytic alkynylation of acetaldehyde . This reaction produces attractive synthons with broad applications .


Physical And Chemical Properties Analysis

Ethyl trans-4-oxo-2-butenoate is a clear pale yellow to yellow liquid . It has a refractive index of 1.4510-1.4570 at 20°C . It is slightly soluble in water (2.6 g/L at 25°C) .

Scientific Research Applications

Intermediate in Pharmaceutical Synthesis

“Ethyl trans-4-oxo-2-butenoate” is used as an intermediate in the synthesis of pharmaceutically active molecules . It plays a crucial role in the production of various drugs, contributing to the structural complexity of the final product.

Asymmetric Catalytic Alkynylation of Acetaldehyde

This compound is also used in the asymmetric catalytic alkynylation of acetaldehyde . This process produces attractive synthons, which are valuable building blocks in organic synthesis, with broad applications.

Synthesis of (+)-Tetrahydropyrenophorol

One specific application of “Ethyl trans-4-oxo-2-butenoate” is in the synthesis of (+)-Tetrahydropyrenophorol . This compound has potential applications in medicinal chemistry due to its bioactive properties.

Safety and Hazards

Ethyl trans-4-oxo-2-butenoate is classified as a dangerous good for transport and may be subject to additional shipping charges . It is combustible, toxic if swallowed, and may cause an allergic skin reaction, severe skin burns, eye damage, and respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, wearing protective equipment, and ensuring adequate ventilation .

Future Directions

Ethyl trans-4-oxo-2-butenoate is an intermediate used to synthesize pharmaceutically active molecules . It is also used in the asymmetric catalytic alkynylation of acetaldehyde, producing attractive synthons with broad applications . These applications suggest potential future directions in pharmaceutical synthesis.

Mechanism of Action

Target of Action

Ethyl trans-4-oxo-2-butenoate is an organic compound . It is primarily used as an intermediate in the synthesis of pharmaceutically active molecules . .

Mode of Action

The mode of action of Ethyl trans-4-oxo-2-butenoate is related to its role as an intermediate in the synthesis of other compounds. It is used in the asymmetric catalytic alkynylation of acetaldehyde . This process produces attractive synthons with broad applications, such as (+)-Tetrahydropyrenophorol .

Biochemical Pathways

It is known that the compound plays a role in the asymmetric catalytic alkynylation of acetaldehyde , which is a key step in various biochemical pathways.

Result of Action

As an intermediate in chemical synthesis, Ethyl trans-4-oxo-2-butenoate contributes to the formation of other compounds with pharmaceutical activity . The specific molecular and cellular effects would depend on the final compounds that are synthesized using Ethyl trans-4-oxo-2-butenoate.

Action Environment

The action of Ethyl trans-4-oxo-2-butenoate can be influenced by various environmental factors. For instance, it is slightly soluble in water (2.6 g/L at 25°C) . Therefore, its solubility could affect its availability and efficacy in different environments. Additionally, it should be stored in a cool place, in a tightly closed container, in a dry and well-ventilated place, and away from oxidizing agents for stability .

properties

IUPAC Name

ethyl (E)-4-oxobut-2-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8O3/c1-2-9-6(8)4-3-5-7/h3-5H,2H2,1H3/b4-3+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SDGAEBKMHIPSAC-ONEGZZNKSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C=CC=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)/C=C/C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501309387
Record name Ethyl (2E)-4-oxo-2-butenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501309387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

128.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl trans-4-oxo-2-butenoate

CAS RN

2960-66-9
Record name Ethyl (2E)-4-oxo-2-butenoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=2960-66-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Ethyl (2E)-4-oxo-2-butenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501309387
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Oxobutenoic acid, ethyl ester
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How is Ethyl trans-4-oxo-2-butenoate utilized in the synthesis of polyhydroxylated indolizidines?

A1: Ethyl trans-4-oxo-2-butenoate acts as a crucial building block in the formation of the indolizidine core structure. It participates in an intramolecular Mannich-type reaction with specific β-amino ketones, namely (–)-1-(2-methyl-1,3-dioxan-2-yl)propan-2-amine and (+)-1-(benzyloxymethyl)-2-(2-methyl-1,3-dioxan-2-yl)ethylamine []. This reaction leads to the formation of the piperidine ring, a key component of the indolizidine framework.

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